Cas no 36511-65-6 (Naphthalenedisulfonic acid)

• Product Name: Naphthalenedisulfonic acid
• CAS No: 36511-65-6
• MF: C₁₀H₆Na₂O₆S₂
• MW: 332.260582447052
• CID: 312231
• Update Time: 2024-01-27

Naphthalenedisulfonic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalenedisulfonic acid
• Naphthalenedisulfonic acid, disodium salt, mixture of isomers
• Naphthalenedisulfonicacid, sodium salt (1:2)
• Naphthalenedisulfonic aciddisodium salt
• Naphthalenedisulfonic acid sodium salt

• Inchi： 1S/C10H8O6S2.2Na/c11-17(12,13)9-6-5-7-3-1-2-4-8(7)10(9)18(14,15)16;;/h1-6H,(H,11,12,13)(H,14,15,16);;/q;2*+1/p-2
• InChI Key： PTEWEFISOFMTTD-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].C1(S([O-])(=O)=O)=C2C(C=CC=C2)=CC=C1S([O-])(=O)=O

Computed Properties

• Exact Mass: 331.94000
• Monoisotopic Mass: 331.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 471
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2

Experimental Properties

• PSA: 131.16000
• LogP: 2.80960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates